Cas no 886496-26-0 (5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide
• CAS No: 886496-26-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD02253906
• CID: 3057719
• PubChem ID: 7174134
• Update Time: 2025-10-30

5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-((3-Methoxyphenoxy)methyl)furan-2-carbohydrazide
• 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide
• 886496-26-0
• STK348759
• 5-[(3-methoxyphenoxy)methyl]furan-2-carbohydrazide
• BBL039476
• AKOS000304142
• 5-[(3-methoxyphenoxy)methyl]-2-furohydrazide
• EN300-227814
• 5-(3-Methoxy-phenoxymethyl)-furan-2-carboxylic acid hydrazide
• 5-(3-METHOXYPHENOXYMETHYL)FURAN-2-CARBOHYDRAZIDE

• MDL： MFCD02253906
• Inchi： 1S/C13H14N2O4/c1-17-9-3-2-4-10(7-9)18-8-11-5-6-12(19-11)13(16)15-14/h2-7H,8,14H2,1H3,(H,15,16)
• InChI Key： LYXCNESYJBSBFW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)CC1=CC=C(C(NN)=O)O1

Computed Properties

• Exact Mass: 262.09535693Da
• Monoisotopic Mass: 262.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3

5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide

Professional Introduction to Compound with CAS No. 886496-26-0 and Product Name: 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide

The compound identified by the CAS number 886496-26-0 and the product name 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both a furan ring and a carbohydrazide functional group suggests a rich chemical reactivity that could be exploited for therapeutic purposes.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds as pharmacophores. The 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide structure combines elements that are known to interact favorably with biological targets. The 3-methoxyphenyl moiety, for instance, is commonly found in many bioactive molecules due to its ability to engage in hydrophobic interactions and π-stacking events. This feature enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation.

The furan ring in the molecular structure is another key feature that contributes to the compound's potential biological activity. Furan derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The carbohydrazide group further expands the chemical space available for derivatization, allowing for the creation of analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Molecular modeling studies on 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide have suggested potential interactions with various enzymes and receptors. These predictions are supported by experimental data from related compounds, which have shown efficacy in preclinical models. Such findings underscore the importance of this compound as a scaffold for drug development.

The synthesis of 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing this type of molecule efficiently.

In the context of drug discovery, 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide holds promise as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can explore new pharmacological profiles without losing the inherent advantages provided by its core framework. This approach aligns with modern trends in drug design, which emphasize modular and adaptable scaffolds that can be easily tailored to meet specific therapeutic needs.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules. This versatility is particularly valuable in industrial settings where cost-effective and scalable production methods are essential. Additionally, the environmental impact of its synthesis can be minimized by adopting green chemistry principles, such as using biodegradable solvents and catalytic processes that reduce waste.

As research continues to uncover new biological targets and mechanisms of action, compounds like 5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide are likely to play an increasingly important role in therapeutic development. The combination of computational modeling, synthetic chemistry, and biological testing provides a robust framework for evaluating their potential. By leveraging these tools effectively, scientists can accelerate the discovery of novel treatments that address unmet medical needs.

In conclusion,5-(3-methoxyphenoxy)methylfuran-2-carbohydrazide, identified by CAS no. 886496-26-0, represents a compelling example of how structural complexity can be harnessed for therapeutic benefit. Its unique features offer opportunities for innovation across multiple disciplines within chemical biology and pharmaceutical science. As research progresses, this compound will undoubtedly continue to attract attention as a valuable tool for drug discovery and molecular pharmacology.